Cas no 1805576-39-9 (5-Bromo-4-bromomethyl-2-cyanophenylacetic acid)
5-Bromo-4-bromomethyl-2-cyanophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-bromomethyl-2-cyanophenylacetic acid
-
- Inchi: 1S/C10H7Br2NO2/c11-4-7-1-8(5-13)6(2-9(7)12)3-10(14)15/h1-2H,3-4H2,(H,14,15)
- InChI Key: RKTLMTQLCDULGY-UHFFFAOYSA-N
- SMILES: BrC1=CC(CC(=O)O)=C(C#N)C=C1CBr
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1
5-Bromo-4-bromomethyl-2-cyanophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023562-250mg |
5-Bromo-4-bromomethyl-2-cyanophenylacetic acid |
1805576-39-9 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015023562-500mg |
5-Bromo-4-bromomethyl-2-cyanophenylacetic acid |
1805576-39-9 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015023562-1g |
5-Bromo-4-bromomethyl-2-cyanophenylacetic acid |
1805576-39-9 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
5-Bromo-4-bromomethyl-2-cyanophenylacetic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5-Bromo-4-bromomethyl-2-cyanophenylacetic acid
Comprehensive Overview of 5-Bromo-4-bromomethyl-2-cyanophenylacetic acid (CAS No. 1805576-39-9)
5-Bromo-4-bromomethyl-2-cyanophenylacetic acid (CAS No. 1805576-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative, featuring both cyanophenyl and acetic acid functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential in small-molecule therapeutics, driven by the growing demand for targeted drug delivery systems and precision medicine.
The compound's bromomethyl and cyano groups make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures for biologically active compounds. Recent studies highlight its role in synthesizing heterocyclic scaffolds, which are central to modern drug design. With the rise of AI-driven drug discovery, computational tools are now being employed to predict the reactivity and optimization pathways of 5-Bromo-4-bromomethyl-2-cyanophenylacetic acid, aligning with the industry's shift toward high-throughput screening.
From an environmental perspective, the compound's stability and biodegradability are under scrutiny, as sustainability becomes a key focus in green chemistry. Regulatory bodies emphasize the need for eco-friendly synthesis methods, prompting researchers to explore catalytic alternatives to traditional bromination techniques. This aligns with the broader trend of circular economy practices in chemical manufacturing.
In the agrochemical sector, 5-Bromo-4-bromomethyl-2-cyanophenylacetic acid is investigated for its potential as a precursor to crop protection agents. Its structural motifs are analogous to those found in herbicides and fungicides, addressing global challenges like food security and pest resistance. The compound's compatibility with nanocarrier systems also opens doors for smart agriculture applications, where controlled-release formulations enhance efficacy while minimizing environmental impact.
Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, ensuring high purity for research use. As the pharmaceutical industry embraces continuous manufacturing, scalable synthesis routes for CAS No. 1805576-39-9 are being optimized to meet Good Manufacturing Practice (GMP) standards. This reflects the intersection of Industry 4.0 and chemical production, where automation and real-time monitoring streamline processes.
Emerging trends in personalized medicine and bioconjugation further underscore the relevance of this compound. Its reactive sites allow for selective modifications, enabling the development of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). These innovations respond to the increasing prevalence of cancer therapeutics and degenerative diseases, positioning 5-Bromo-4-bromomethyl-2-cyanophenylacetic acid as a critical tool in next-generation treatments.
In summary, 5-Bromo-4-bromomethyl-2-cyanophenylacetic acid (CAS No. 1805576-39-9) exemplifies the convergence of synthetic chemistry, biotechnology, and sustainability. Its multifaceted applications—from drug discovery to agrochemical innovation—make it a compound of enduring scientific and industrial significance. As research advances, its role in addressing global health and environmental challenges will likely expand, solidifying its place in the modern chemical landscape.
1805576-39-9 (5-Bromo-4-bromomethyl-2-cyanophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)